Cas no 1261900-30-4 (2-(4-Fluoro-3-trifluoromethylphenyl)phenol)

• Product Name: 2-(4-Fluoro-3-trifluoromethylphenyl)phenol
• CAS No: 1261900-30-4
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• MDL: MFCD18313001
• CID: 2622055
• PubChem ID: 53218694
• Update Time: 2025-06-09

2-(4-Fluoro-3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313001
• A1-84289
• 4'-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-ol
• DTXSID60683611
• 4'-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-2-ol
• 1261900-30-4
• TAA80629
• 2-(4-Fluoro-3-trifluoromethylphenyl)phenol, 95%
• 2-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)PHENOL
• 2-(4-Fluoro-3-trifluoromethylphenyl)phenol

• MDL： MFCD18313001
• Inchi： 1S/C13H8F4O/c14-11-6-5-8(7-10(11)13(15,16)17)9-3-1-2-4-12(9)18/h1-7,18H
• InChI Key： XQRPTSKSUDSLTJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)(F)F)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 256.05112752Da
• Monoisotopic Mass: 256.05112752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-Fluoro-3-trifluoromethylphenyl)phenol

Recent Advances in the Study of 2-(4-Fluoro-3-trifluoromethylphenyl)phenol (CAS: 1261900-30-4) and Its Applications in Chemical Biology and Medicine

The compound 2-(4-Fluoro-3-trifluoromethylphenyl)phenol (CAS: 1261900-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the role of 2-(4-Fluoro-3-trifluoromethylphenyl)phenol as a key intermediate in the synthesis of novel pharmaceutical agents. Its trifluoromethyl and fluoro substituents contribute to enhanced metabolic stability and bioavailability, making it an attractive scaffold for drug design. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 2-(4-Fluoro-3-trifluoromethylphenyl)phenol in modulating the activity of protein kinases associated with cancer progression. The compound exhibited promising inhibitory effects against several kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Another area of interest is the compound's application in neurodegenerative disease research. Preliminary in vitro studies have shown that 2-(4-Fluoro-3-trifluoromethylphenyl)phenol derivatives can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These results, though preliminary, open new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases.

The synthesis and optimization of 2-(4-Fluoro-3-trifluoromethylphenyl)phenol derivatives have also been a focus of recent research. Advanced computational modeling techniques, combined with high-throughput screening, have enabled researchers to identify structural modifications that enhance both potency and selectivity. These efforts have led to the development of several patent applications covering novel derivatives with improved pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Fluoro-3-trifluoromethylphenyl)phenol-based therapeutics. Issues such as off-target effects, metabolic stability in vivo, and formulation optimization need to be addressed in future studies. Ongoing research is exploring prodrug strategies and targeted delivery systems to overcome these limitations.

In conclusion, 2-(4-Fluoro-3-trifluoromethylphenyl)phenol (CAS: 1261900-30-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, from oncology to neurodegenerative diseases. As research continues to elucidate its mechanism of action and optimize its derivatives, this compound is likely to play an increasingly important role in drug discovery pipelines. Future studies should focus on advancing the most promising candidates through preclinical and clinical development stages.